1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Molecular Formula: C13H14FN3O2
• Molecular Weight: 263.27 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C13H14FN3O2/c14-9-1-3-10(4-2-9)17-12(19)16-11(18)13(17)5-7-15-8-6-13/h1-4,15H,5-8H2,(H,16,18,19)
• InChI Key: SBQCIYOTTRTMIF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C(=O)NC(=O)N2C3=CC=C(C=C3)F

Description

1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C13H14FN3O2 and its molecular weight is 263.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 8-benzyl-1-(4-fluoro-phenyl)-1,3,8-triaza-spiro[4.5]decane-2,4-dione (10 mmol) and 1,2-dichloroethane (70 mL). Cool using an ice bath. Add in dropwise fashion, 1-chloroethyl chloroformate (48.6 mmol). Warm to ambient temperature and maintain for 1 h. Extract using saturated NaHCO3 (120 mL). Extract the aqueous phase using dichloromethane (120 mL). Combine the organic layers, extract with saturated NaCl, dry over Na2SO4, filter, and concentrate in vacuo to obtain a residue. Add anhydrous methanol (70 mL) and heat at reflux for 1 h. Concentrate in vacuo to obtain a residue and purify to obtain the title compound.